9-METHYLDECANOIC ACID
9-METHYLDECANOIC ACID
elongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome.
Brand Name:
Vulcanchem
CAS No.:
1119-63-7
VCID:
VC0073587
InChI:
InChI=1S/C11H22O2/c1-10(2)8-6-4-3-5-7-9-11(12)13/h10H,3-9H2,1-2H3,(H,12,13)
SMILES:
CC(C)CCCCCCCC(=O)O
Molecular Formula:
C11H22O2
Molecular Weight:
186.29 g/mol
9-METHYLDECANOIC ACID
CAS No.: 1119-63-7
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VCID: VC0073587
Molecular Formula: C11H22O2
Molecular Weight: 186.29 g/mol
CAS No. | 1119-63-7 |
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Product Name | 9-METHYLDECANOIC ACID |
Molecular Formula | C11H22O2 |
Molecular Weight | 186.29 g/mol |
IUPAC Name | 9-methyldecanoic acid |
Standard InChI | InChI=1S/C11H22O2/c1-10(2)8-6-4-3-5-7-9-11(12)13/h10H,3-9H2,1-2H3,(H,12,13) |
Standard InChIKey | VSAJTRPXXNCHGB-UHFFFAOYSA-N |
SMILES | CC(C)CCCCCCCC(=O)O |
Canonical SMILES | CC(C)CCCCCCCC(=O)O |
Description | elongs to the class of organic compounds known as medium-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 4 and 12 carbon atoms. Thus, is considered to be a fatty acid lipid molecule. is considered to be a practically insoluble (in water) and relatively neutral molecule. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. |
Synonyms | 9-METHYLDECANOIC ACID |
PubChem Compound | 5312289 |
Last Modified | Nov 11 2021 |
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